Cas no 2799-86-2 (N-Benzyl-2-oxocyclopentane-1-carboxamide)
2799-86-2 structure
Product Name:N-Benzyl-2-oxocyclopentane-1-carboxamide
CAS No:2799-86-2
MF:C13H15NO2
MW:217.263703584671
MDL:MFCD17011812
CID:1027765
PubChem ID:11790632
Update Time:2025-04-20
N-Benzyl-2-oxocyclopentane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-Benzyl-2-oxocyclopentanecarboxamide
- LogP
- N-benzyl-2-oxocyclopentane-1-carboxamide
- CS-0037178
- W13156
- 2-Oxo-cyclopentanecarboxylic acid benzylamide
- AKOS015855327
- 2799-86-2
- DB-031158
- MFCD17011812
- AS-63317
- DTXSID10472870
- CAA79986
- SCHEMBL20292402
- A5361
- N-Benzyl-2-oxocyclopentane-1-carboxamide
-
- MDL: MFCD17011812
- Inchi: 1S/C13H15NO2/c15-12-8-4-7-11(12)13(16)14-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,14,16)
- InChI Key: JAVBITZFJGUZTL-UHFFFAOYSA-N
- SMILES: O=C1CCCC1C(NCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 217.11035
- Monoisotopic Mass: 217.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.168
- Boiling Point: 461.194°C at 760 mmHg
- Flash Point: 196.672°C
- Refractive Index: 1.564
- PSA: 46.17
N-Benzyl-2-oxocyclopentane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019140266-1g |
N-Benzyl-2-oxocyclopentanecarboxamide |
2799-86-2 | 95% | 1g |
$258.56 | 2023-09-02 | |
| Chemenu | CM124779-1g |
N-benzyl-2-oxocyclopentane-1-carboxamide |
2799-86-2 | 95% | 1g |
$297 | 2021-06-15 | |
| TRC | B412150-10mg |
N-Benzyl-2-oxocyclopentane-1-carboxamide |
2799-86-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B412150-50mg |
N-Benzyl-2-oxocyclopentane-1-carboxamide |
2799-86-2 | 50mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B412150-100mg |
N-Benzyl-2-oxocyclopentane-1-carboxamide |
2799-86-2 | 100mg |
$ 185.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | D764414-500mg |
N-Benzyl-2-oxocyclopentanecarboxamide |
2799-86-2 | 95% | 500mg |
$360 | 2024-06-07 | |
| eNovation Chemicals LLC | D764414-2g |
N-Benzyl-2-oxocyclopentanecarboxamide |
2799-86-2 | 95% | 2g |
$915 | 2024-06-07 | |
| A2B Chem LLC | AD54710-100mg |
N-Benzyl-2-oxocyclopentanecarboxamide |
2799-86-2 | 95% | 100mg |
$109.00 | 2024-04-20 | |
| A2B Chem LLC | AD54710-250mg |
N-Benzyl-2-oxocyclopentanecarboxamide |
2799-86-2 | 95% | 250mg |
$196.00 | 2024-04-20 | |
| A2B Chem LLC | AD54710-500mg |
N-Benzyl-2-oxocyclopentanecarboxamide |
2799-86-2 | 95% | 500mg |
$278.00 | 2024-04-20 |
N-Benzyl-2-oxocyclopentane-1-carboxamide Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:2799-86-2)N-Benzyl-2-oxocyclopentane-1-carboxamide
Order Number:A5361
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):1156.0
Email:sales@amadischem.com
N-Benzyl-2-oxocyclopentane-1-carboxamide Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2799-86-2)N-Benzyl-2-oxocyclopentane-1-carboxamide
Purity:99%
Quantity:5g
Price ($):1156.0